Dalvance

• IUPAC Name: (2S,3S,4R,5R,6S)-6-[[(1S,2R,19R,22R,34S,37R,40R)-5,32-dichloro-52-[3-(dimethylamino)propylcarbamoyl]-2,26,31,44,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-47-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14(63),15,17(62),23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,65-henicosaen-64-yl]oxy]-3,4-dihydroxy-5-(10-methylundecanoylamino)oxane-2-carboxylic acid
• InChI: InChI=1S/C88H100Cl2N10O28/c1-38(2)13-10-8-6-7-9-11-14-61(106)94-70-73(109)75(111)78(86(120)121)128-87(70)127-77-58-31-43-32-59(77)124-55-24-19-42(29-50(55)89)71(107)69-85(119)98-67(80(114)92-25-12-26-100(4)5)48-33-44(102)34-57(125-88-76(112)74(110)72(108)60(37-101)126-88)62(48)47-28-40(17-22-52(47)103)65(82(116)99-69)95-83(117)66(43)96-84(118)68-49-35-46(36-54(105)63(49)90)123-56-30-41(18-23-53(56)104)64(91-3)81(115)93-51(79(113)97-68)27-39-15-20-45(122-58)21-16-39/h15-24,28-36,38,51,60,64-76,78,87-88,91,101-105,107-112H,6-14,25-27,37H2,1-5H3,(H,92,114)(H,93,115)(H,94,106)(H,95,117)(H,96,118)(H,97,113)(H,98,119)(H,99,116)(H,120,121)/t51-,60-,64-,65-,66-,67?,68+,69+,70-,71-,72-,73-,74+,75+,76+,78+,87-,88+/m1/s1
• InChI Key: KGPGQDLTDHGEGT-VBZOGQDBSA-N
• Canonical SMILES: CC(C)CCCCCCCCC(=O)NC1C(C(C(OC1OC2=C3C=C4C=C2OC5=C(C=C(C=C5)C(C6C(=O)NC(C7=C(C(=CC(=C7)O)OC8C(C(C(C(O8)CO)O)O)O)C9=C(C=CC(=C9)C(C(=O)N6)NC(=O)C4NC(=O)C1C2=C(C(=CC(=C2)OC2=C(C=CC(=C2)C(C(=O)NC(CC2=CC=C(O3)C=C2)C(=O)N1)NC)O)O)Cl)O)C(=O)NCCCN(C)C)O)Cl)C(=O)O)O)O
• Isomeric SMILES: CC(C)CCCCCCCCC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=C3C=C4C=C2OC5=C(C=C(C=C5)[C@H]([C@H]6C(=O)NC(C7=C(C(=CC(=C7)O)O[C@@H]8[C@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O)C9=C(C=CC(=C9)[C@H](C(=O)N6)NC(=O)[C@@H]4NC(=O)[C@@H]1C2=C(C(=CC(=C2)OC2=C(C=CC(=C2)[C@H](C(=O)N[C@H](CC2=CC=C(O3)C=C2)C(=O)N1)NC)O)O)Cl)O)C(=O)NCCCN(C)C)O)Cl)C(=O)O)O)O
• Molecular Formula: C88H100Cl2N10O28
• Molecular Weight: 1816.7 g/mol
• Mechanism of Action: Dalbavancin has a spectrum and mechanism of action similar to vancomycin, a naturally formed glycopeptide antimicrobial. The bactericidal action of dalbavancin results primarily from inhibition of cell-wall biosynthesis. Specifically, dalbavancin prevents incorporation of N-acetylmuramic acid (NAM)- and N-acetylglucosamine (NAG)-peptide subunits from being incorporated into the peptidoglycan matrix; which forms the major structural component of Gram-positive cell walls. The large hydrophilic molecule is able to form hydrogen bond interactions with the terminal D-alanyl-D-alanine moieties of the NAM/NAG-peptides, which is normally a five-point interaction. Binding of dalbavancin to the D-Ala-D-Ala prevents the incorporation of the NAM/NAG-peptide subunits into the peptidoglycan matrix. In addition, dalbavancin alters bacterial-cell-membrane permeability and RNA synthesis.
• CAS No.: 171500-79-1

Description

Dalbavancin is a second-generation lipoglycopeptide antibiotic designed to improve upon natural glycopeptides like vancomycin and teicoplanin . It is used primarily to treat acute bacterial skin and skin structure infections caused by Gram-positive organisms, including methicillin-resistant Staphylococcus aureus (MRSA) .

Scientific Research Applications

Dalbavancin has a wide range of applications in scientific research:

Medicine: It is used to treat acute bacterial skin and skin structure infections, osteoarticular infections, and other Gram-positive bacterial infections

Pharmacokinetics: Studies have shown its unique pharmacokinetic properties, including a long half-life and high tissue penetration, making it suitable for once-weekly dosing.

Therapeutic Drug Monitoring: Dalbavancin is monitored in clinical settings to optimize dosing and reduce inter-individual variability.

COVID-19 Research: Dalbavancin has been investigated for its potential to bind to ACE2 and block SARS-CoV-2 entry in cell culture.

Preparation Methods

Dalbavancin is synthesized through a semi-synthetic process involving the fermentation of Actinoplanes to produce the A40926 precursor . The preparation involves several steps:

Protection of Carboxyl Group: The carboxyl group of the A40926 compound is protected.

Amidation Reaction: The protected carboxyl group undergoes amidation with 3-dimethylamino-1-propylamine.

Hydrolysis and Purification: The product is then hydrolyzed, acidified, and purified in an alkaline solution to obtain dalbavancin.

Chemical Reactions Analysis

Dalbavancin undergoes various chemical reactions, including:

Hydrolysis: The glycosidic bond in dalbavancin can be hydrolyzed, especially under thermal stress.

Degradation: Heat stress studies have identified degradation products such as mannosyl aglycone and other uncharacterized compounds.

Complex Formation: Dalbavancin forms complexes with divalent metal ions like calcium, magnesium, and zinc, which can affect its stability.

Mechanism of Action

Dalbavancin exerts its effects by interfering with bacterial cell wall synthesis. It binds to the D-alanyl-D-alanine terminus of nascent cell wall peptidoglycan, preventing cross-linking and thus inhibiting cell wall synthesis . This mechanism is similar to that of other glycopeptides but with enhanced activity and longer duration .

Comparison with Similar Compounds

Dalbavancin is compared with other glycopeptide antibiotics such as vancomycin and teicoplanin:

Vancomycin: Dalbavancin has a longer half-life and greater potency against Gram-positive bacteria.

Teicoplanin: Dalbavancin demonstrates improved pharmacokinetics and requires less frequent dosing.

Daptomycin and Linezolid: Dalbavancin has been shown to be effective in cases where these antibiotics are used, with fewer doses required.

Dalbavancin’s unique properties, such as its long half-life, high tissue penetration, and potent activity against resistant strains, make it a valuable addition to the arsenal of antibiotics.